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Compound of Interest

Compound Name: 3'-Nitroacetanilide

Cat. No.: B085905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3'-Nitroacetanilide, a key chemical
intermediate. This document outlines its chemical and physical properties, experimental
protocols for its synthesis, and its role in significant chemical transformations.

Core Properties of 3'-Nitroacetanilide

3'-Nitroacetanilide, with the CAS Number 122-28-1, is a nitro compound of significant interest
in organic synthesis.[1][2] Its chemical structure consists of an acetanilide molecule with a nitro
group substituted at the meta position of the phenyl ring.

Physicochemical Data

The key quantitative properties of 3'-Nitroacetanilide are summarized in the table below for
easy reference and comparison.
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Property Value Source(s)
CAS Number 122-28-1 [11[2][3][4]
Molecular Formula CsHsN20s3 [1112][31[4]
Molecular Weight 180.16 g/mol [11[2][5]
Melting Point 151-158 °C [31[6]
Boiling Point 379 °C at 760 mmHg

Density 1.34 g/cm3

Flash Point 183 °C

Sparingly soluble in hot water;
. freely soluble in chloroform
Solubility _ _ , [6]
and nitrobenzene; practically

insoluble in ether.

White needle crystal or brown
Appearance [31[4]
powder.

Synthesis of 3'-Nitroacetanilide: An Experimental
Protocol

The synthesis of 3'-nitroacetanilide is typically achieved through the electrophilic aromatic
substitution reaction of acetanilide.[1] The following protocol details the nitration of acetanilide
to yield 3'-nitroacetanilide.

Materials:

e Acetanilide
e Concentrated Sulfuric Acid (H2S0a4)
e Concentrated Nitric Acid (HNO3)

o Glacial Acetic Acid
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Crushed Ice

Ethanol (for recrystallization)

Standard laboratory glassware (beakers, Erlenmeyer flasks, round-bottom flask)
Stirring apparatus

Ice bath

Filtration apparatus (e.g., Buchner funnel)

Procedure:

Dissolution of Acetanilide: In a round-bottom flask, dissolve the desired amount of acetanilide
in glacial acetic acid. Gentle warming may be applied to facilitate dissolution.[7]

Preparation of the Nitrating Mixture: In a separate beaker, carefully and slowly add
concentrated sulfuric acid to concentrated nitric acid.[7] This mixture should be prepared in
an ice bath to control the exothermic reaction and maintain a low temperature.[7][8]

Nitration Reaction: Cool the acetanilide solution in an ice bath. Slowly add the cold nitrating
mixture dropwise to the acetanilide solution with continuous and vigorous stirring.[1][7][8] It is
crucial to maintain the reaction temperature below 20°C to prevent over-nitration and side
product formation.[1]

Reaction Completion: After the complete addition of the nitrating mixture, allow the reaction
to proceed at room temperature with continued stirring for a designated period (e.g., 10-30
minutes) to ensure completion.[3][9]

Precipitation of the Product: Pour the reaction mixture slowly onto a large volume of crushed
ice.[1][7] This will cause the crude 3'-nitroacetanilide to precipitate out of the solution.

Isolation and Purification: Collect the precipitated solid by vacuum filtration and wash it
thoroughly with cold water to remove any residual acids.[1][7] The crude product can then be
purified by recrystallization from a suitable solvent, such as ethanol, to yield the final, purified
3'-nitroacetanilide.[1][8]
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Logical Workflow: Synthesis Pathway

The following diagram illustrates the synthetic pathway for the preparation of 3'-
Nitroacetanilide from Acetanilide.

l . l Nitrating Mixture
Acetanilide (HNOs + H2S0a)

Reaction at < 20°C

Electrophilic Aromatic
Substitution

3'-Nitroacetanilide

Click to download full resolution via product page

Synthesis of 3'-Nitroacetanilide.

Applications in Drug Development

3'-Nitroacetanilide serves as a crucial intermediate in the synthesis of various pharmaceutical
compounds. Notably, it is a precursor in some synthetic routes to produce paracetamol
(acetaminophen), a widely used analgesic and antipyretic drug.[1] This involves the reduction
of the nitro group to an amino group, followed by further chemical modifications.[1]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b085905?utm_src=pdf-body
https://www.benchchem.com/product/b085905?utm_src=pdf-body
https://www.benchchem.com/product/b085905?utm_src=pdf-body-img
https://www.benchchem.com/product/b085905?utm_src=pdf-body
https://www.benchchem.com/product/b085905?utm_src=pdf-body
https://www.smolecule.com/products/s598703
https://www.smolecule.com/products/s598703
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

3'-Nitroacetanilide is considered a hazardous substance. It is known to cause skin and
serious eye irritation, and may cause respiratory irritation.[5][10] It may also cause an allergic
skin reaction.[5] Therefore, appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat, should be worn when handling this chemical.[10][11] All work
should be conducted in a well-ventilated area or a fume hood.[11] Store the compound in a dry,
cool, and well-ventilated place, away from strong oxidizing agents.[10][11]

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a comprehensive safety data sheet (SDS). Always consult the SDS
before handling 3'-Nitroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nitroacetanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085905#3-nitroacetanilide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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